cyclohexanesulfinyl chloride
Overview
Description
Cyclohexanesulfinyl chloride, also known as CHSCl, is an organic compound derived from the cyclohexanesulfinyl group. It is a colorless, flammable liquid with a pungent odor. CHSCl has a wide range of uses in scientific research, from synthesis to reaction mechanisms, and has many potential applications in the medical and pharmaceutical fields. In
Scientific Research Applications
Cyclohexanesulfinyl chloride is used in a variety of scientific research applications, including organic synthesis, reaction mechanisms, and drug discovery. In organic synthesis, cyclohexanesulfinyl chloride is used as a reagent to form carboxylic acid derivatives, such as esters, amides, and anhydrides. It is also used to synthesize a range of heterocyclic compounds. In reaction mechanisms, cyclohexanesulfinyl chloride is used to study the mechanism of nucleophilic substitution reactions. In drug discovery, cyclohexanesulfinyl chloride is used to synthesize potential drug candidates.
Mechanism of Action
Cyclohexanesulfinyl chloride is a strong nucleophile, and can react with electrophiles to form a covalent bond. This reaction is the basis for its use in organic synthesis and reaction mechanisms.
Biochemical and Physiological Effects
cyclohexanesulfinyl chloride is not known to have any direct biochemical or physiological effects. It is, however, used in the synthesis of compounds with potential biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using cyclohexanesulfinyl chloride in lab experiments is its availability and low cost. It is also easy to handle and store, and is relatively safe to use. The main limitation is its strong odor, which can be irritating to some people.
Future Directions
Future research on cyclohexanesulfinyl chloride could focus on its potential applications in drug discovery and development. It could also be used to synthesize compounds with potential medical applications, such as antibiotics or anti-cancer drugs. Additionally, further research could be done on its mechanism of action, and its potential to be used in other types of organic synthesis. Finally, further research could be done on its safety and toxicity, and its potential to cause adverse effects.
Synthesis Methods
Cyclohexanesulfinyl chloride is synthesized by the reaction of cyclohexanone with sulfur dichloride. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, and is heated to a temperature of 80-90°C. The reaction is then quenched with aqueous sodium hydroxide, forming cyclohexanesulfinyl chloride and sodium chloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis of cyclohexanesulfinyl chloride can be achieved through the oxidation of cyclohexanesulfinate. This can be accomplished using a variety of oxidizing agents, such as hydrogen peroxide or sodium hypochlorite.", "Starting Materials": [ "Cyclohexanesulfinate", "Oxidizing agent (e.g. hydrogen peroxide, sodium hypochlorite)", "Chlorinating agent (e.g. thionyl chloride, phosphorus pentachloride)" ], "Reaction": [ "Add the oxidizing agent to a solution of cyclohexanesulfinate in a suitable solvent (e.g. water, methanol) and stir at room temperature for several hours.", "After the reaction is complete, remove the solvent and any unreacted starting material by evaporation under reduced pressure.", "Add the chlorinating agent to the residue and heat the mixture under reflux for several hours.", "After the reaction is complete, remove any excess chlorinating agent and solvent by evaporation under reduced pressure.", "Purify the resulting product by distillation or recrystallization to obtain cyclohexanesulfinyl chloride." ] } | |
CAS RN |
41719-04-4 |
Molecular Formula |
C6H11ClOS |
Molecular Weight |
166.7 |
Purity |
95 |
Origin of Product |
United States |
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